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Compound of Interest

Compound Name: Saran

Cat. No.: B1199687 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Saran, the commercial name for polyvinylidene chloride (PVDC). Adherence to these

protocols is critical for minimizing risk and ensuring operational efficiency.

Personal Protective Equipment (PPE) for Handling
Saran (PVDC)
When working with Saran (PVDC) in a laboratory setting, particularly when there is a potential

for dust generation or contact with chemicals, a comprehensive PPE strategy is essential. The

following table summarizes the recommended PPE for various operations.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Handling solid

PVDC (powder,

pellets)

Tightly fitting

safety goggles

Chemical-

impermeable

gloves (e.g.,

Nitrile,

Neoprene)

Lab coat or

chemical-

resistant apron

NIOSH-approved

particulate

respirator (e.g.,

N95) if dust is

generated

Working with

PVDC films or

tubing

Safety glasses

with side shields

General-purpose

laboratory gloves
Lab coat

Not generally

required unless

heating or

creating fumes

Cleaning spills of

PVDC powder

Tightly fitting

safety goggles

Chemical-

impermeable

gloves

Chemical-

resistant suit or

coveralls

NIOSH-approved

particulate

respirator

Disposal of

PVDC waste

Safety glasses

with side shields

Chemical-

impermeable

gloves

Lab coat
Not generally

required

Chemical Compatibility of Saran (PVDC)
Understanding the chemical resistance of Saran (PVDC) is crucial for preventing material

degradation and potential exposure to hazardous substances. PVDC generally exhibits

excellent resistance to acids, alkalis, and oils.[1][2][3] However, its performance with certain

organic solvents can vary.
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Chemical Resistance Rating

Acids (dilute) Good[1]

Acids (concentrated) Good[1]

Alcohols Good[1]

Alkalis Good[1]

Aromatic hydrocarbons Fair[1]

Greases and Oils Good[1]

Halogens Good[1]

Ketones Fair[1]

Note: This table provides general guidance. It is imperative to consult the specific Safety Data

Sheet (SDS) for the PVDC product and the chemicals being used, and to conduct compatibility

testing for critical applications.

Standard Operating Procedure: Handling and
Disposal of Saran (PVDC)
A clear and logical workflow is essential for the safe handling and disposal of Saran (PVDC) in

a laboratory setting. The following diagram outlines the key steps and decision points.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.azom.com/article.aspx?ArticleID=2004
https://www.azom.com/article.aspx?ArticleID=2004
https://www.azom.com/article.aspx?ArticleID=2004
https://www.azom.com/article.aspx?ArticleID=2004
https://www.azom.com/article.aspx?ArticleID=2004
https://www.azom.com/article.aspx?ArticleID=2004
https://www.azom.com/article.aspx?ArticleID=2004
https://www.azom.com/article.aspx?ArticleID=2004
https://www.benchchem.com/product/b1199687?utm_src=pdf-body
https://www.benchchem.com/product/b1199687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling and Disposal of Saran (PVDC)

Preparation

Handling

Disposal

Start: Task Requiring
Saran (PVDC) Handling

Assess Risks:
- Dust Generation?

- Chemical Contact?

Select Appropriate PPE
(See Table 1)

Handle PVDC in a
Well-Ventilated Area

Minimize Dust Generation

Verify Chemical Compatibility
(See Table 2)

Is PVDC Waste
Contaminated?

Dispose as Non-Hazardous
Waste (per institutional guidelines)

No

Dispose as Hazardous
Chemical Waste

Yes

Decontaminate or Dispose
of PPE

End
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Workflow for Safe Handling and Disposal of Saran (PVDC)
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Disposal Plan
Proper disposal of Saran (PVDC) waste is critical to ensure environmental compliance and

laboratory safety.

Uncontaminated PVDC: Solid, uncontaminated PVDC waste (e.g., clean films, off-cuts) can

typically be disposed of as non-hazardous solid waste. However, always consult your

institution's specific waste disposal guidelines.

Contaminated PVDC: PVDC that has been in contact with hazardous chemicals must be

treated as hazardous waste. It should be collected in a designated, properly labeled, and

sealed container. The container should be compatible with the contaminating chemical.

PPE Disposal: Used, disposable PPE that is contaminated with hazardous substances

should be disposed of as hazardous waste. Reusable PPE should be decontaminated

according to established laboratory procedures.

Never dispose of PVDC waste down the drain or in regular trash if it is contaminated with

hazardous materials. Always follow your institution's and local regulations for hazardous waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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